Cas no 2378506-82-0 (4-(4-Chlorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride)

• Product Name: 4-(4-Chlorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride
• CAS No: 2378506-82-0
• MF: C₁₄H₁₇Cl₃N₂S
• MW: 351.722179174423
• CID: 6496629
• PubChem ID: 145884760
• Update Time: 2025-05-20

4-(4-Chlorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride
• 4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]piperidine dihydrochloride
• 2378506-82-0
• EN300-7465692
• Z4075543714

• Inchi： 1S/C14H15ClN2S.2ClH/c15-12-3-1-10(2-4-12)13-9-18-14(17-13)11-5-7-16-8-6-11;;/h1-4,9,11,16H,5-8H2;2*1H
• InChI Key： BHYYAIPHKGFRHT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(C2CCNCC2)=N1.Cl.Cl

Computed Properties

• Exact Mass: 350.017803g/mol
• Monoisotopic Mass: 350.017803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-(4-Chlorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride

4-(4-Chlorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride: A Comprehensive Overview

The compound 4-(4-Chlorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride, with the CAS number 2378506-82-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 4-(4-Chlorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride comprises a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The thiazole ring is substituted with a piperidine group at the 2-position and a 4-chlorophenyl group at the 4-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The incorporation of a piperidine group in this compound further enhances its pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have also explored the use of this compound in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a ligand in metal coordination.

In terms of synthesis, 4-(4-Chlorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions, such as temperature and solvent selection, has been shown to significantly influence the yield and quality of the compound.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements in analytical chemistry have utilized this compound as a chiral selector in enantioselective separations. Its ability to induce chirality in otherwise achiral systems has made it a valuable tool in the analysis of enantiomeric excess (ee) in pharmaceutical compounds.

In conclusion, 4-(4-Chlorophenyl)-2-piperidin-4-yl-1,3-thiazole;dihydrochloride is a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a key player in future innovations within organic chemistry and pharmacology.